Samarium;trihydrate

Specification

• Molecular Formula: H6O3Sm
• Molecular Weight: 204.4 g/mol
• IUPAC Name: samarium;trihydrate
• Standard InChI: InChI=1S/3H2O.Sm/h3*1H2
• Standard InChI Key: JRHSUDBAAPVMHW-UHFFFAOYSA-N
• Canonical SMILES: O.O.O.[Sm]

Introduction

Chemical Composition and Structural Characteristics

Samarium(III) acetate trihydrate belongs to the family of lanthanide acetates, featuring a samarium(III) cation coordinated by three acetate anions and three water molecules. The compound crystallizes in a lattice structure where the samarium ion adopts a high coordination number, typically nine, consistent with trends observed in other lanthanide acetates. The acetate ligands ($\text{CH}_3\text{COO}^-$) act as bidentate or monodentate ligands, forming a complex network stabilized by hydrogen bonds from the water molecules.

Table 1: Fundamental physicochemical properties of samarium(III) acetate trihydrate

Property	Value
Molecular formula	$\text{C}_6\text{H}_{15}\text{O}_9\text{Sm}$
Molecular weight	327.48 g/mol
Appearance	White to off-white crystalline solid
Density	1.94 g/cm³ (20°C)
Melting point	Decomposes upon heating
Solubility in water	Moderately soluble

The exact crystal symmetry and space group remain under investigation, though parallels can be drawn to analogous lanthanide acetates, which often exhibit monoclinic or triclinic systems.

Synthesis and Production Methods

The synthesis of samarium(III) acetate trihydrate typically involves the reaction of samarium oxide ($\text{Sm}_2\text{O}_3$) or samarium carbonate with acetic acid under controlled conditions. A representative reaction is:

$$\text{Sm}_2\text{O}_3 + 6\text{CH}_3\text{COOH} \rightarrow 2\text{Sm(CH}_3\text{COO)}_3 + 3\text{H}_2\text{O}$$

This reaction proceeds at elevated temperatures (80–100°C) to ensure complete dissolution of the oxide and subsequent crystallization of the trihydrate. Alternative routes include the metathesis of samarium(III) chloride with sodium acetate:

$$\text{SmCl}_3 + 3\text{Na(CH}_3\text{COO)} \rightarrow \text{Sm(CH}_3\text{COO)}_3 + 3\text{NaCl}$$

The product is then purified via recrystallization from aqueous solutions to achieve the desired hydration state.

Physical and Chemical Properties

Thermal Behavior

Upon heating, samarium(III) acetate trihydrate undergoes decomposition in a multi-stage process. Initial dehydration occurs at 100–150°C, followed by the breakdown of acetate ligands at 300–400°C, yielding samarium oxide ($\text{Sm}_2\text{O}_3$) as the final residue. Thermogravimetric analysis (TGA) reveals a mass loss of approximately 27%, corresponding to the release of three water molecules and the combustion of organic components.

Solubility and Reactivity

The compound exhibits moderate solubility in water (≈5.2 g/L at 25°C) and is insoluble in nonpolar solvents such as hexane. In aqueous solutions, it partially dissociates into $\text{Sm}^{3+}$ and acetate ions, enabling its use in precipitation reactions. For example, reaction with potassium fluoride produces samarium(III) fluoride:

$$\text{Sm(CH}_3\text{COO)}_3 + 3\text{KF} \rightarrow \text{SmF}_3 + 3\text{K(CH}_3\text{COO)}$$

This reactivity underscores its utility as a precursor for other samarium compounds.

Industrial and Research Applications

Catalysis

Samarium(III) acetate trihydrate serves as a catalyst in organic synthesis, particularly in cross-coupling reactions and oxidations. Its Lewis acidity facilitates substrate activation, enhancing reaction rates and selectivity.

Materials Science

The compound is a key precursor for producing samarium-doped ceramics and glasses, which exhibit unique optical and magnetic properties. For instance, samarium-doped ceria ($\text{Ce}_{1-x}\text{Sm}_x\text{O}_{2-\delta}$) is employed in solid oxide fuel cells due to its high ionic conductivity.

Table 2: Key applications of samarium(III) acetate trihydrate

Application Area	Function
Catalysis	Lewis acid catalyst
Electronics	Dopant for conductive oxides
Nanotechnology	Precursor for nanoparticles

Future Perspectives

Ongoing research aims to exploit samarium(III) acetate trihydrate’s unique properties in emerging fields such as quantum computing and photodynamic therapy. Advances in nanostructured material synthesis may further expand its role in next-generation technologies.